ethyl 4-[(5-nitro-2,1,3-benzoxadiazol-4-yl)amino]benzoate
Overview
Description
Ethyl 4-[(5-nitro-2,1,3-benzoxadiazol-4-yl)amino]benzoate is a fluorescent probe used in scientific research to study various biological processes. This compound has gained significant attention due to its unique properties, including high sensitivity and selectivity.
Mechanism of Action
The mechanism of action of ethyl 4-[(5-nitro-2,1,3-benzoxadiazol-4-yl)amino]benzoate involves the interaction of the compound with the target molecule. The fluorescent properties of the compound allow for the detection of changes in the target molecule's environment. This interaction results in changes in the fluorescence intensity, which can be measured and used to monitor the target molecule's activity.
Biochemical and Physiological Effects:
Ethyl 4-[(5-nitro-2,1,3-benzoxadiazol-4-yl)amino]benzoate has been shown to have minimal effects on biochemical and physiological processes. The compound has low toxicity and does not interfere with normal cellular functions. However, it is essential to note that the compound's concentration and exposure time can affect the target molecule's activity.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 4-[(5-nitro-2,1,3-benzoxadiazol-4-yl)amino]benzoate in lab experiments include its high sensitivity and selectivity. The compound can detect changes in target molecules at low concentrations, making it an ideal probe for studying biological processes. Moreover, the compound's fluorescent properties allow for real-time monitoring of the target molecule's activity.
The limitations of using ethyl 4-[(5-nitro-2,1,3-benzoxadiazol-4-yl)amino]benzoate in lab experiments include its photobleaching and phototoxicity. The compound's fluorescent properties can deteriorate over time, making it challenging to use for long-term experiments. Additionally, the compound's exposure to light can result in cell damage, which can affect the target molecule's activity.
Future Directions
There are several future directions for the use of ethyl 4-[(5-nitro-2,1,3-benzoxadiazol-4-yl)amino]benzoate in scientific research. These include the development of new derivatives with improved properties, the use of the compound in live animal imaging, and the investigation of the compound's potential in drug discovery. Moreover, the compound's application in other fields, such as environmental monitoring and food safety, can also be explored.
Conclusion:
In conclusion, ethyl 4-[(5-nitro-2,1,3-benzoxadiazol-4-yl)amino]benzoate is a valuable fluorescent probe used in scientific research to study various biological processes. The compound's unique properties, including high sensitivity and selectivity, make it an ideal tool for investigating target molecules' activity. However, the compound's limitations, such as photobleaching and phototoxicity, must be considered when designing experiments. The future directions for the use of this compound are vast, and further research is needed to fully explore its potential.
Scientific Research Applications
Ethyl 4-[(5-nitro-2,1,3-benzoxadiazol-4-yl)amino]benzoate has been extensively used as a fluorescent probe in various biological studies. This compound has been used to study the binding of proteins, lipids, and nucleic acids. It has also been used to investigate the localization and trafficking of molecules within cells. Moreover, it has been used to monitor changes in intracellular pH, calcium concentration, and membrane potential.
properties
IUPAC Name |
ethyl 4-[(5-nitro-2,1,3-benzoxadiazol-4-yl)amino]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4O5/c1-2-23-15(20)9-3-5-10(6-4-9)16-14-12(19(21)22)8-7-11-13(14)18-24-17-11/h3-8,16H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHXXXVOFRFIRMR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC2=C(C=CC3=NON=C32)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.